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Abstract
1-Naphthyl benzoate is a key aromatic ester that serves as a versatile intermediate in a

variety of organic transformations. Its unique chemical structure, combining a naphthalene core

with a benzoate group, makes it a valuable precursor for the synthesis of dyes,

pharmaceuticals, and other complex organic molecules. This document provides detailed

application notes and experimental protocols for the use of 1-naphthyl benzoate in organic

synthesis, with a focus on its preparation, its role in photochemical rearrangements, and its

potential as a building block for more complex structures. The information is intended for

researchers, scientists, and professionals in the field of drug development and materials

science.

Introduction
1-Naphthyl benzoate (C₁₇H₁₂O₂) is an ester of 1-naphthol and benzoic acid. The strategic

placement of the benzoate group on the naphthalene ring system influences its reactivity and

makes it a useful intermediate in several key synthetic reactions. Notably, it is employed in the

synthesis of substituted naphthols through reactions like the photo-Fries rearrangement and

can act as a directing group in C-H activation reactions.[1] Its derivatives are also explored for

applications in materials science, such as in the development of liquid crystals. This document

outlines the synthesis of 1-naphthyl benzoate and details its application in subsequent organic

transformations.
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Physicochemical Properties
A summary of the key physicochemical properties of 1-naphthyl benzoate is provided in the

table below.

Property Value Reference

CAS Number 607-55-6 [2]

Molecular Formula C₁₇H₁₂O₂ [2]

Molecular Weight 248.28 g/mol [2]

Appearance
White to off-white crystalline

solid

Melting Point 56-58 °C

Boiling Point >300 °C (decomposes)

Solubility

Soluble in common organic

solvents (e.g., acetone,

chloroform, ethanol)

Synthesis of 1-Naphthyl Benzoate
The most common and efficient method for the synthesis of 1-naphthyl benzoate is the

Schotten-Baumann reaction, which involves the acylation of 1-naphthol with benzoyl chloride in

the presence of a base.[3][4][5][6][7]

Reaction Scheme
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Reactants

Products

1-Naphthol

1-Naphthyl benzoate

+

Benzoyl Chloride

Base (e.g., NaOH)

catalyst

NaCl
+

H₂O
+
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Caption: Synthesis of 1-Naphthyl Benzoate via Schotten-Baumann Reaction.

Experimental Protocol
Materials:

1-Naphthol

Benzoyl chloride

10% Sodium hydroxide (NaOH) solution

Ethanol

Dichloromethane (CH₂Cl₂)

Anhydrous magnesium sulfate (MgSO₄)

Standard laboratory glassware (round-bottom flask, separatory funnel, beaker, etc.)

Magnetic stirrer and heating mantle
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Rotary evaporator

Procedure:

In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 14.4 g (0.1 mol)

of 1-naphthol in 100 mL of 10% aqueous sodium hydroxide solution.

Cool the solution to 0-5 °C in an ice bath.

While stirring vigorously, add 14.0 mL (0.12 mol) of benzoyl chloride dropwise to the solution

over a period of 30 minutes. Maintain the temperature below 10 °C during the addition.

After the addition is complete, continue stirring at room temperature for 1 hour.

The product will precipitate as a white solid. Collect the crude product by vacuum filtration

and wash it thoroughly with cold water.

For purification, recrystallize the crude product from ethanol. Dissolve the solid in a minimum

amount of hot ethanol and allow it to cool slowly to room temperature, then in an ice bath to

maximize crystal formation.

Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol,

and dry in a vacuum oven at 50 °C.

Expected Yield: 85-95%

Characterization Data
Technique Data

¹H NMR (CDCl₃, 400 MHz)
δ 8.25-8.22 (m, 2H), 7.95-7.85 (m, 3H), 7.65-

7.45 (m, 7H)

¹³C NMR (CDCl₃, 100 MHz)

δ 165.7, 146.8, 134.6, 133.8, 130.3, 129.8,

128.6, 128.0, 127.8, 126.4, 126.2, 125.5, 121.8,

120.9

IR (KBr, cm⁻¹)
3060, 1735 (C=O), 1595, 1490, 1260, 1180,

1080, 780
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Applications in Organic Synthesis
Photo-Fries Rearrangement
1-Naphthyl benzoate can undergo a photo-Fries rearrangement to yield ortho- and para-

hydroxybenzophenones. This reaction is a valuable method for the synthesis of acylated

phenols, which are important intermediates in the production of pharmaceuticals and other fine

chemicals.[1][8][9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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